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Get Quote

Abstract
This document provides a comprehensive guide for researchers, scientists, and drug

development professionals on the proper handling, storage, and application of ZLN024
hydrochloride powder. ZLN024 hydrochloride is a potent allosteric activator of AMP-

activated protein kinase (AMPK), a key regulator of cellular energy homeostasis.[1][2] This

guide outlines detailed protocols for storage, reconstitution, and experimental use, underpinned

by scientific principles to ensure experimental reproducibility and safety.

Introduction: Understanding ZLN024 Hydrochloride
ZLN024 hydrochloride is a small molecule compound that allosterically activates AMPK

heterotrimers.[2] Its mechanism involves stimulating active AMPK and inhibiting the

dephosphorylation of the critical threonine residue, Thr-172, by protein phosphatase 2Cα

(PP2Cα).[2] This activation of AMPK leads to a cascade of downstream effects, including the

stimulation of glucose uptake and fatty acid oxidation, and the reduction of fatty acid synthesis

and glucose output in hepatocytes.[2] These properties make ZLN024 hydrochloride a

valuable tool for research in metabolic diseases such as diabetes and for investigating the

broader roles of AMPK signaling in cellular processes.
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Below is a diagram illustrating the mechanism of action of ZLN024 hydrochloride.
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Stock Solution Preparation

Start: ZLN024 HCl Powder

1. Weigh Powder Accurately

2. Add Anhydrous DMSO

3. Vortex/Sonicate to Dissolve

4. Aliquot into Single-Use Vials

5. Store at -80°C or -20°C

End: 10 mM Stock Solution

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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